Cas no 62457-10-7 (4-Octenedioic acid, 2-amino-2,7-diethyl-, hydrochloride)

• Product Name: 4-Octenedioic acid, 2-amino-2,7-diethyl-, hydrochloride
• CAS No: 62457-10-7
• MF: C₁₂H₂₂ClNO₄
• MW: 279.76038312912
• CID: 444152
• PubChem ID: 71386200
• Update Time: 2025-04-19

4-Octenedioic acid, 2-amino-2,7-diethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2-amino-2,7-diethyl-, hydrochloride
• 2-amino-2,7-diethyloct-4-enedioic acid,hydrochloride
• DTXSID70808393
• 2-Amino-2,7-diethyloct-4-enedioic acid--hydrogen chloride (1/1)
• 62457-10-7

• Inchi： 1S/C12H21NO4.ClH/c1-3-9(10(14)15)7-5-6-8-12(13,4-2)11(16)17;/h5-6,9H,3-4,7-8,13H2,1-2H3,(H,14,15)(H,16,17);1H
• InChI Key： RDUYEAJIKLRDNT-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC)(CC=CCC(C(=O)O)CC)N)=O

Computed Properties

• Exact Mass: 279.12386
• Monoisotopic Mass: 279.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62